Cas no 106147-54-0 (5-(1,1-diphenylprop-1-en-2-yl)-1h-imidazole)
106147-54-0 structure
Product Name:5-(1,1-diphenylprop-1-en-2-yl)-1h-imidazole
CAS No:106147-54-0
MF:C18H16N2
MW:260.333044052124
CID:1179954
PubChem ID:14736379
Update Time:2025-04-20
5-(1,1-diphenylprop-1-en-2-yl)-1h-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(1,1-diphenylprop-1-en-2-yl)-1h-imidazole
- DTXSID40563427
- 106147-54-0
-
- Inchi: 1S/C18H16N2/c1-14(17-12-19-13-20-17)18(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-13H,1H3,(H,19,20)
- InChI Key: LQGCWXRLALRVHF-UHFFFAOYSA-N
- SMILES: N1C=NC=C1/C(/C)=C(\C1C=CC=CC=1)/C1C=CC=CC=1
Computed Properties
- Exact Mass: 259.12365
- Monoisotopic Mass: 260.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 25.78
5-(1,1-diphenylprop-1-en-2-yl)-1h-imidazole Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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